Cas no 1622838-93-0 (3-Bromo-4-phenyl-2-chloropyridine)

• Product Name: 3-Bromo-4-phenyl-2-chloropyridine
• CAS No: 1622838-93-0
• MF: C₁₁H₇BrClN
• MW: 268.536980867386
• CID: 5079221
• Update Time: 2025-10-29

3-Bromo-4-phenyl-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-phenyl-2-chloropyridine

• Inchi： 1S/C11H7BrClN/c12-10-9(6-7-14-11(10)13)8-4-2-1-3-5-8/h1-7H
• InChI Key： BKBTYMDLKPZWMT-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-phenyl-2-chloropyridine

3-Bromo-4-phenyl-2-chloropyridine: A Comprehensive Overview

3-Bromo-4-phenyl-2-chloropyridine (CAS No. 1622838-93-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is a six-membered ring containing one nitrogen atom. The substitution pattern of this molecule includes a bromine atom at position 3, a chlorine atom at position 2, and a phenyl group at position 4. This unique combination of substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-bromo-4-phenyl-2-chloropyridine involves multi-step organic reactions, often utilizing intermediates such as chloropyridines and bromopyridines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate coupling reactions that are critical in constructing the pyridine framework.

One of the most promising applications of 3-bromo-4-phenyl-2-chloropyridine lies in its potential as a building block for drug discovery. The pyridine moiety is well-known for its ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and electron-deficient nature. Studies have shown that this compound exhibits moderate to high binding affinity for certain G-protein coupled receptors (GPCRs), making it a candidate for developing novel therapeutics. For instance, recent research has highlighted its potential role in modulating serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety.

In addition to its pharmacological applications, 3-bromo-4-phenyl-2-chloropyridine has also found utility in materials science. Its electronic properties make it a suitable candidate for use in organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups (bromine and chlorine) and an electron-donating phenyl group creates a balance in the molecule's conjugation, enhancing its photoluminescent properties. This has led to investigations into its use as a dopant in organic light-emitting devices (OLEDs), where it can improve device efficiency and stability.

The environmental impact of 3-bromo-4-phenyl-2-chloropyridine has also been a topic of interest. Due to its halogenated substituents, concerns about bioaccumulation and toxicity have been raised. However, recent toxicity studies indicate that this compound exhibits low acute toxicity in standard assays, suggesting that it may not pose significant risks under normal handling conditions. Nonetheless, further research is required to fully understand its long-term effects on ecosystems.

From a structural perspective, the molecular geometry of 3-bromo-4-phenyl-2-chloropyridine plays a crucial role in determining its reactivity and functionality. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution within the molecule, revealing that the nitrogen atom's lone pair significantly influences the overall electronic behavior. This understanding has facilitated the design of derivatives with tailored properties for specific applications.

In conclusion, 3-bromo-4-phenyl-2-chloropyridine (CAS No. 1622838-93